

Oclacitinib drug interactions cytochrome P450 inhibition potential

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: Oclacitinib

Cat. No.: S548081

Get Quote


Key Evidence for Low CYP Interaction Potential

The following table summarizes the core evidence regarding **oclacitinib**'s CYP inhibition potential:

Key Finding	Supporting Evidence & Mechanism
Minimal CYP inhibition	Designed with minimal inhibition of cytochrome P450 enzymes [1].
Low plasma protein binding	Low plasma-protein binding reduces competition and displacement interactions with other drugs [1].
Low drug-drug interaction risk	The risk for drug-drug interactions is believed to be low based on its protein binding and CYP profile [1].

Oclacitinib's Mechanism and the JAK-STAT Pathway

Oclacitinib is a selective Janus kinase (JAK) inhibitor. It primarily inhibits **JAK1-dependent cytokines**, which are involved in inflammation and pruritus (itch) in allergic dermatitis [2]. The diagram below illustrates this targeted signaling pathway.



[Click to download full resolution via product page](#)

Oclacitinib works by inhibiting the JAK1 enzyme, which blocks the signaling cascade that leads to the perception of itch and inflammation [3] [2]. This targeted mechanism of action is distinct from directly interfering with the liver's cytochrome P450 system, which is responsible for metabolizing many drugs.

Primary Clinical Drug Interaction Concerns

For researchers, the most significant documented interactions and contraindications for **oclacitinib** are related to its **immunomodulatory effects**, not CYP metabolism:

- **Concomitant Immunosuppressants:** The safe concurrent use of **oclacitinib** with other immunosuppressive drugs, such as **corticosteroids or cyclosporine**, has not been formally evaluated and is generally not recommended [1].
- **Underlying Health Conditions:** **Oclacitinib** is contraindicated in dogs with a history of **neoplasia (cancer) or serious infections** (including demodicosis), as it may increase susceptibility to infection or exacerbate these conditions [1] [3] [4].

Research Recommendations and Future Directions

- **Focus on Non-CYP Mechanisms:** Given the strong evidence for low CYP interaction potential, future research should prioritize other interaction mechanisms, such as transporter proteins.
- **Consult Drug Databases:** For the most up-to-date and comprehensive information, regularly check specialized drug interaction databases.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Oclacitinib [cliniciansbrief.com]
2. Oclacitinib - an overview | ScienceDirect Topics [sciencedirect.com]
3. Oclacitinib Maleate (Apoquel) - Veterinary Partner - VIN [veterinarypartner.vin.com]
4. Apoquel for Dogs - Drugs .com [drugs.com]

To cite this document: Smolecule. [Oclacitinib drug interactions cytochrome P450 inhibition potential]. Smolecule, [2026]. [Online PDF]. Available at:
[<https://www.smolecule.com/products/b548081#oclacitinib-drug-interactions-cytochrome-p450-inhibition-potential>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com